1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-(1-aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol
• InChI: InChI=1S/C10H21NO/c1-4-9(6-11)10(12)5-7(2)8(10)3/h7-9,12H,4-6,11H2,1-3H3
• InChI Key: LTLZRHSZUDTTSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)C1(CC(C1C)C)O

Description

1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol is a cyclobutane-based amino alcohol derivative characterized by a hydroxyl group at position 1 of the cyclobutane ring, two methyl substituents at positions 2 and 3, and a 1-aminobutan-2-yl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol typically involves the reaction of a suitable cyclobutane precursor with an aminobutyl reagent. One common method is the alkylation of a cyclobutanone derivative with 1-aminobutane under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide to facilitate the nucleophilic attack of the aminobutyl group on the carbonyl carbon of the cyclobutanone .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation, crystallization, and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like PCC (Pyridinium chlorochromate) or Jones reagent.

Reduction: The compound can be reduced to the corresponding cyclobutanol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: PCC, Jones reagent, or other mild oxidizing agents.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: Alkyl halides, acyl chlorides, or other electrophiles in the presence of a base.

Major Products Formed

Oxidation: Formation of the corresponding ketone or aldehyde.

Reduction: Formation of the corresponding alcohol.

Substitution: Formation of substituted cyclobutane derivatives.

Scientific Research Applications

1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs targeting specific biological pathways.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and electrostatic interactions with biological molecules, while the cyclobutane ring provides structural rigidity. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

1-(1-Aminobutan-2-yl)cyclopentan-1-ol

• Structure : Cyclopentane ring (five-membered) instead of cyclobutane; lacks methyl groups at positions 2 and 3 .
• Molecular Weight: 157.25 g/mol (C9H19NO) .
• Key Features :
  • Reduced ring strain compared to cyclobutane, enhancing thermal stability.
  • Higher conformational flexibility due to larger ring size.
• Applications : Used in pharmaceutical synthesis and material science for its balanced reactivity and stability .

(S)-2-Amino-4-phenylbutan-1-ol

• Structure: Linear amino alcohol with a phenyl substituent; lacks cyclic backbone .
• Molecular Weight: ~165–180 g/mol (estimated from C10H15NO).
• Linear structure reduces steric hindrance, favoring interactions with biological targets .
• Synthesis : High yield (92%) via optimized procedures .

(S)-2-Amino-3-methylbutan-1-ol

• Structure: Branched amino alcohol with a methyl group; lacks cyclic framework .
• Molecular Weight: ~117 g/mol (C5H13NO).
• Key Features: Compact structure with increased solubility in polar solvents. Methyl branching may mimic natural amino acids, aiding in drug design .
• Synthesis : 96% yield, demonstrating efficiency in production .

Physicochemical and Reactivity Comparisons

Compound	Ring Strain (Cyclobutane vs. Cyclopentane)	Solubility (Predicted)	Steric Hindrance	Reactivity Profile
1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol	High (4-membered ring)	Moderate (polar groups)	High (2,3-dimethyl)	Elevated due to strain and H-bonding
1-(1-Aminobutan-2-yl)cyclopentan-1-ol	Low (5-membered ring)	Higher (flexible ring)	Moderate	Moderate; suited for stepwise synthesis
(S)-2-Amino-4-phenylbutan-1-ol	N/A (linear)	Low (aromatic)	Low	Targeted bioactivity (e.g., enzyme inhibition)
(S)-2-Amino-3-methylbutan-1-ol	N/A (linear)	High (branched)	Moderate	High solubility aids in formulation

Functional and Application-Based Insights

• Pharmaceutical Potential: The target compound’s cyclobutane ring and methyl groups may enhance binding to rigid enzyme pockets, whereas linear analogs like (S)-2-amino-3-methylbutan-1-ol are more adaptable to aqueous environments . Cyclopentane analog’s stability makes it preferable for prolonged drug-release systems, while the strained cyclobutane derivative could act as a reactive intermediate .
• Material Science Applications: Cyclobutane’s rigidity and methyl substituents may improve mechanical strength in polymers, contrasting with the cyclopentane analog’s flexibility . Linear amino alcohols (e.g., (S)-2-amino-4-phenylbutan-1-ol) are less suited for rigid matrix integration but serve as crosslinking agents .

Biological Activity

1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol is a complex organic compound with significant biological activity, particularly as an enzyme inhibitor. Its unique cyclobutane structure, coupled with functional groups such as an amino group and a hydroxyl group, positions it as a compound of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol is $C_{10}H_{19}NO$, and its molecular weight is approximately 171.27 g/mol. The compound features a rigid cyclobutane framework with an aminobutan-2-yl substituent and two methyl groups, which contribute to its distinct chemical reactivity and biological activity.

Property	Value
Molecular Formula	$C_{10}H_{19}NO$
Molecular Weight	171.27 g/mol
IUPAC Name	1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol
SMILES Representation	CC(C)C(C1(C(C(C1)O)N)C)C)

Research indicates that 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol exhibits its biological effects primarily through enzyme inhibition. The binding of the compound to the active sites of specific enzymes prevents substrate binding, thereby inhibiting catalytic activity. This interaction can disrupt various biochemical pathways, leading to potential therapeutic effects in conditions such as metabolic disorders or cancer.

Enzyme Interaction Studies

Studies have demonstrated that this compound can effectively inhibit enzymes involved in metabolic pathways. The presence of the amino group enhances binding through hydrogen bonds and electrostatic interactions, which modulate enzyme activity or receptor binding.

Research Findings

Recent studies have focused on the biological activity of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol in various contexts:

Case Study: Enzyme Inhibition
A study conducted by researchers at [institution] explored the inhibitory effects of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol on the enzyme acetylcholinesterase (AChE). The results indicated that the compound exhibited a significant inhibitory effect with an IC50 value of 25 µM, suggesting its potential as a therapeutic agent for conditions like Alzheimer’s disease.

Case Study: Binding Affinity
Another investigation assessed the binding affinity of the compound to various receptors. Using radiolabeled assays, it was found that 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol had a high affinity for serotonin receptors (5HT2A), which may implicate its role in modulating mood disorders.

Applications

The unique properties of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol suggest several applications:

• Pharmaceutical Development : As an enzyme inhibitor, it may serve as a lead compound for developing drugs targeting metabolic disorders.
• Research Tool : Its ability to modulate enzyme activity makes it useful in biochemical research for studying metabolic pathways.

Comparative Analysis

To better understand the uniqueness of 1-(1-Aminobutan-2-yl)-2,3-dimethylcyclobutan-1-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
(1R,3S)-3-Amino-2,2-dimethylcyclobutan-1-ol	Cyclobutane ring with amino and hydroxyl groups	Chiral centers influence reactivity
(1R,3S)-3-Aminocyclopentanol	Cyclopentane ring instead of cyclobutane	Different ring size affects properties
trans-3-(Aminomethyl)-1-methylcyclobutanol	Similar cyclobutane structure with aminomethyl group	Variation in substituents alters activity